2-Methyl-1-(5-methyl-1H-benzimidazol-2-YL)propan-1-amine

• IUPAC Name: 2-methyl-1-(6-methyl-1H-benzimidazol-2-yl)propan-1-amine
• InChI: InChI=1S/C12H17N3/c1-7(2)11(13)12-14-9-5-4-8(3)6-10(9)15-12/h4-7,11H,13H2,1-3H3,(H,14,15)
• InChI Key: FYXUYWWJKLWESE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C(C(C)C)N
• Molecular Formula: C12H17N3
• DSSTOX Substance ID: DTXSID80655951
• Molecular Weight: 203.28 g/mol
• CAS RN: 7031-53-0

Description

“2-Methyl-1-(5-methyl-1H-benzimidazol-2-YL)propan-1-amine” is a derivative of benzimidazole. Benzimidazole is a heterocyclic aromatic organic compound that is a fusion of benzene and imidazole. It is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives has been studied using various spectroscopic techniques. These studies provide insights into the optimized geometrical structure, electronic and vibrational features of these compounds.

Scientific Research Applications

Synthesis and Chemical Properties

• 2-Methyl-1-(5-methyl-1H-benzimidazol-2-YL)propan-1-amine has been a subject of research in chemical synthesis. Stroganova et al. (2013) reported a method for synthesizing similar compounds, emphasizing the impact of different amines on the cyclization process (Stroganova et al., 2013).

Biological and Medical Research

• Research has explored the synthesis and evaluation of benzimidazole derivatives for their potential antimicrobial activities. Ansari & Lal (2009) synthesized novel azetidin-2-ones and assessed their antimicrobial activity (Ansari & Lal, 2009).
• The compound has been investigated for its anticancer properties. Rashid (2020) designed and synthesized bis-benzimidazole derivatives, assessing their anticancer activities in National Cancer Institute's 60 cell line panel (Rashid, 2020).

Advanced Materials and Industrial Applications

• The compound is utilized in the development of advanced materials. Qian et al. (2020) synthesized polyimides with enhanced dielectric constant, using a derivative of benzimidazole, indicating potential application in high-temperature capacitors (Qian et al., 2020).

Mechanism of Action

Target of Action

It is known that benzimidazole derivatives, which this compound is a part of, have a broad range of biological activities . They can interact with various biological targets, including enzymes, receptors, and other proteins, depending on their specific chemical structure .

Mode of Action

Benzimidazole derivatives are known to interact with their targets in various ways, often by binding to active sites or other key regions, which can inhibit or modulate the function of the target .

Biochemical Pathways

Benzimidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of biological activities .

Result of Action

Benzimidazole derivatives are known to have a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of benzimidazole derivatives .

Biochemical Analysis

Biochemical Properties

2-Methyl-1-(5-methyl-1H-benzimidazol-2-YL)propan-1-amine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, benzimidazole derivatives are known to inhibit the enzyme tubulin polymerization, which is crucial for cell division . Additionally, this compound may interact with DNA and RNA, affecting their synthesis and function . These interactions highlight the compound’s potential as an anticancer and antimicrobial agent.

Cellular Effects

This compound has been shown to influence various cellular processes. It can affect cell signaling pathways, gene expression, and cellular metabolism. For example, benzimidazole derivatives have been reported to induce apoptosis in cancer cells by activating the caspase pathway . Additionally, this compound may inhibit the growth of bacteria and fungi by disrupting their cell wall synthesis . These effects underscore the compound’s potential therapeutic applications in treating cancer and infectious diseases.

Molecular Mechanism

The molecular mechanism of this compound involves several key interactions at the molecular level. The compound binds to tubulin, preventing its polymerization and thereby inhibiting cell division . This mechanism is similar to that of other benzimidazole derivatives used as anticancer agents. Additionally, this compound may interact with nucleic acids, leading to the inhibition of DNA and RNA synthesis . These interactions contribute to the compound’s antimicrobial and anticancer properties.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that benzimidazole derivatives can remain stable under various conditions, but their activity may decrease over time due to degradation . Long-term exposure to this compound in in vitro and in vivo studies has demonstrated sustained inhibition of cell division and microbial growth .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has been shown to effectively inhibit tumor growth and microbial infections without causing significant toxicity . At higher doses, toxic effects such as hepatotoxicity and nephrotoxicity have been observed . These findings highlight the importance of determining the optimal dosage for therapeutic applications to minimize adverse effects.

Metabolic Pathways

This compound is involved in several metabolic pathways. The compound is metabolized by liver enzymes, including cytochrome P450, which facilitates its biotransformation and elimination from the body . Additionally, the compound may affect metabolic flux and metabolite levels by inhibiting key enzymes involved in cellular metabolism . These interactions underscore the compound’s potential impact on metabolic processes.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be transported across cell membranes via active transport mechanisms . Once inside the cell, it may bind to intracellular proteins, affecting its localization and accumulation . These properties are crucial for understanding the compound’s pharmacokinetics and therapeutic potential.

Subcellular Localization

This compound exhibits specific subcellular localization, which influences its activity and function. The compound is primarily localized in the cytoplasm, where it interacts with tubulin and other cytoskeletal proteins . Additionally, it may be targeted to specific organelles, such as the nucleus, where it can interact with nucleic acids . These localization patterns are essential for understanding the compound’s mechanism of action and therapeutic potential.